2-({1-[3-(Ethoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-2,5-dioxopyrrolidin-3-yl}sulfanyl)benzoic acid

• IUPAC Name: 2-[1-(3-ethoxycarbonyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,5-dioxopyrrolidin-3-yl]sulfanylbenzoic acid
• InChI: InChI=1S/C22H21NO6S2/c1-2-29-22(28)18-12-7-3-5-9-14(12)31-20(18)23-17(24)11-16(19(23)25)30-15-10-6-4-8-13(15)21(26)27/h4,6,8,10,16H,2-3,5,7,9,11H2,1H3,(H,26,27)
• InChI Key: HDTWCJZIXOARPC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)N3C(=O)CC(C3=O)SC4=CC=CC=C4C(=O)O
• Molecular Formula: C22H21NO6S2
• Molecular Weight: 459.5 g/mol
• CAS No.: 302804-33-7

Description

2-({1-[3-(Ethoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-2,5-dioxopyrrolidin-3-yl}sulfanyl)benzoic acid is a useful research compound. Its molecular formula is C22H21NO6S2 and its molecular weight is 459.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Compound Formation

• This compound has been involved in domino reactions for synthesizing benzothieno[2,3-c]pyridines, leading to new methods for preparing 2-([1]benzothieno-[2,3-c]pyridin-1-yl)benzoic acids and related compounds (Tolkunov et al., 2012).
• The compound also plays a role in the synthesis of substituted 1-benzofurans and 1-benzothiophenes, contributing to the formation of various derivatives with potential applications (Rádl et al., 2000).

Chemical Reactions and Transformations

• In reactions involving primary amines, this compound transforms into ethyl 2-[(1-R-5-hydroxy-2-oxo-5-phenyl-2,5-dihydro-1H-pyrrol-3-yl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylates, with its structure confirmed by X-ray analysis (Shipilovskikh et al., 2014).
• It's used in a new procedure for synthesizing related benzoic acids, offering cleaner material and higher yield than previous methods (Barker et al., 2003).

Application in Synthesis of Derivatives

• The compound is integral in the one-pot synthesis of 2-(2-sulfanyl-4H-3,1-benzothiazin-4-yl)acetic acid derivatives, demonstrating its versatility in chemical synthesis (Fukamachi et al., 2011).
• It's also used in synthesizing new 5-(3-chloro-1-benzothiophen-2-yl)-1,3,4-oxadiazole-2-thiol derivatives with significant antimicrobial activity, highlighting its potential in pharmaceutical applications (Naganagowda et al., 2011).

Other Relevant Syntheses and Transformations

• The compound is involved in the synthesis of polycyclic systems related to benzothieno[2,3-c]pyridine, contributing to the creation of complex chemical structures (Chapman et al., 1970).
• It plays a role in directed metalation synthesis, showcasing its application in the synthesis of thioaurones, hydroxy ketones, and related compounds (Pradhan et al., 2005).